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Compound of Interest

Compound Name: NSC45586

Cat. No.: B560457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for NSC45586, a selective inhibitor of the PHLPP1

and PHLPP2 phosphatases.[1][2] This guide provides troubleshooting advice and frequently

asked questions to address common challenges encountered during the experimental use of

NSC45586, with a primary focus on solubility.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving NSC45586?

A1: The recommended solvent for creating a stock solution of NSC45586 is fresh, anhydrous

Dimethyl Sulfoxide (DMSO).[1][2] NSC45586 is highly soluble in DMSO, reaching a

concentration of 82 mg/mL (198.84 mM).[1][2] It is important to use fresh DMSO, as moisture

can reduce the solubility of the compound.[1]

Q2: Is NSC45586 soluble in aqueous solutions like water or PBS?

A2: NSC45586 is reported to be insoluble in water and ethanol.[1][2] Therefore, direct

dissolution in aqueous buffers like PBS or cell culture media is not recommended for creating a

primary stock solution. For in vitro assays, a concentrated stock in DMSO should be prepared

first and then diluted to the final working concentration in the aqueous experimental medium.
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The sodium salt of NSC45586 (NSC45586 sodium) has limited solubility in water at 5 mg/mL,

but this requires sonication and heating to 80°C to achieve.[3]

Q3: My NSC45586 precipitated when I diluted the DMSO stock solution into my aqueous

media. What should I do?

A3: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue

for many organic compounds.[4] To resolve this, you can try the following:

Vortexing: Vigorously mix the solution for a few minutes.[4]

Sonication: Use an ultrasonic bath to aid dissolution.[4]

Warming: Gently warm the solution in a 37°C water bath.[4]

It is crucial to ensure that the precipitate has completely redissolved before adding the solution

to your cells or animals.[4]

Q4: How should I store my NSC45586 stock solution?

A4: For long-term storage, it is recommended to aliquot your NSC45586 stock solution to avoid

repeated freeze-thaw cycles.[1] The stock solution in DMSO can be stored at -20°C for up to

one month or at -80°C for up to one year.[1]

Q5: Is NSC45586 stable in experimental conditions?

A5: Yes, studies have shown that NSC45586 is highly stable in cell culture medium containing

10% FBS and in mouse plasma for at least 72 hours at 37°C, with no signs of degradation.[5]

Troubleshooting Guide
This guide provides a systematic approach to addressing solubility issues with NSC45586.

Diagram: Troubleshooting Workflow for NSC45586
Solubility
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Start: Need to dissolve NSC45586

Is the solvent fresh, anhydrous DMSO?

Action: Use fresh, anhydrous DMSO.
Moisture reduces solubility.

No

Prepare concentrated stock solution
(e.g., 82 mg/mL in DMSO)

Yes

Dilute stock solution into
aqueous experimental medium

Does a precipitate form?

Troubleshoot:
1. Vortex vigorously

Yes

Proceed with experiment

No

2. Sonicate in an ultrasonic bath

3. Warm gently to 37°C

Has the precipitate
completely redissolved?

Yes

If issues persist,
contact technical support

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving NSC45586.
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Quantitative Solubility Data

Compound Solvent
Concentrati
on (mg/mL)

Molar
Concentrati
on (mM)

Notes Reference

NSC45586 DMSO 82 198.84

Use fresh,

anhydrous

DMSO.[1]

[1][2]

NSC45586 Water Insoluble - - [1][2]

NSC45586 Ethanol Insoluble - - [1][2]

NSC45586

sodium
Water 5 12.12

Requires

ultrasonic

and warming

to 80°C.[3]

[3]

Experimental Protocols
Protocol for Preparing a 10 mM NSC45586 Stock
Solution in DMSO
Materials:

NSC45586 powder (Molecular Weight: 412.38 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:
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Mass (g) = 10 mmol/L * 1 L/1000 mL * 412.38 g/mol * 1 mL = 0.0041238 g = 4.12 mg

Weigh the compound: Carefully weigh out 4.12 mg of NSC45586 powder and place it in a

sterile vial.

Add solvent: Add 1 mL of anhydrous DMSO to the vial.

Dissolve: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. If necessary, briefly sonicate the vial in a water bath to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid multiple freeze-thaw cycles. Store at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 1 year).[1]

Protocol for Diluting NSC45586 for In Vitro Cell-Based
Assays
Materials:

10 mM NSC45586 stock solution in DMSO

Pre-warmed cell culture medium

Sterile tubes

Procedure:

Determine the final concentration: For example, to achieve a final concentration of 10 µM in

1 mL of cell culture medium.

Serial Dilution (Recommended): To avoid precipitation, it is often best to perform a serial

dilution.

Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution. For

example, dilute 1 µL of the 10 mM stock into 99 µL of cell culture medium to get a 100 µM

solution. Mix well by gentle pipetting.
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Final Dilution: Add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture

medium to achieve the final 10 µM concentration.

Direct Dilution (for lower concentrations): For lower final concentrations, a direct dilution may

be possible. For a 10 µM final concentration from a 10 mM stock, you would perform a

1:1000 dilution. Add 1 µL of the 10 mM stock to 999 µL of cell culture medium.

Mixing: Immediately after adding the DMSO stock to the aqueous medium, mix the solution

thoroughly by vortexing or inverting the tube to ensure homogeneity and minimize

precipitation.

Solvent Control: Remember to include a vehicle control in your experiments, which contains

the same final concentration of DMSO as your treated samples. For a 1:1000 dilution, the

final DMSO concentration will be 0.1%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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